DL-Homocystine

• IUPAC Name: (2S)-2-amino-4-[[(3S)-3-amino-3-carboxypropyl]disulfanyl]butanoic acid
• InChI: InChI=1S/C8H16N2O4S2/c9-5(7(11)12)1-3-15-16-4-2-6(10)8(13)14/h5-6H,1-4,9-10H2,(H,11,12)(H,13,14)/t5-,6-/m0/s1
• InChI Key: ZTVZLYBCZNMWCF-WDSKDSINSA-N
• Canonical SMILES: C(CSSCCC(C(=O)O)N)C(C(=O)O)N
• Isomeric SMILES: C(CSSCC[C@@H](C(=O)O)N)[C@@H](C(=O)O)N
• Molecular Formula: C8H16N2O4S2
• DSSTOX Substance ID: DTXSID001019905, DTXSID101014691
• Molecular Weight: 268.4 g/mol
• CAS RN: 626-72-2, 870-93-9

Description

DL-Homocystine is the double-bonded form of homocysteine. Homocysteine is a non-proteinogenic α-amino acid that is a homologue of the amino acid cysteine, differing by an additional methylene bridge. It is biosynthesized from methionine by the removal of its terminal C ε methyl group.

Synthesis Analysis

Homocysteine is biosynthesized naturally via a multi-step process. First, methionine receives an adenosine group from ATP, a reaction catalyzed by S-adenosyl-methionine synthetase, to give S-adenosyl methionine (SAM-e). SAM-e then transfers the methyl group to an acceptor molecule.

Molecular Structure Analysis

The molecular formula of this compound is C8H16N2O4S2. It is a sulfur-containing amino acid, synthesized from methionine.

Chemical Reactions Analysis

Homocysteine is a representative intermediate metabolite of methionine (Met) to cysteine (Cys) via several intermediates. It is an important determinant of the methylation cycle and is present in the plasma in four forms.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 268.35 g/mol. It is a solid substance that is soluble in water. The storage temperature for the powder form is -20°C for 3 years.

Scientific Research Applications

Effects on Cardiac and Vascular Health

DL-Homocysteine (DL-Hcy) has been extensively studied for its effects on cardiac and vascular health. Research indicates that DL-Hcy and related compounds can impact oxygen consumption in rat heart tissue, suggesting potential cardiotoxicity (Uzelac et al., 2018). DL-Hcy also influences cardiac contractility and coronary flow in isolated rat hearts, further highlighting its potential impact on heart function (Zivkovic et al., 2012).

Neurological Implications

DL-Hcy has been studied for its dual effects on the synthesis of kynurenic acid, an antagonist of glutamate receptors in the brain. This suggests a potential role in neurological disorders and brain function (Luchowska et al., 2005).

Interaction with Antiepileptic Drugs

Elevated plasma concentrations of homocysteine have been observed in the treatment with certain antiepileptic drugs, which may have implications for patients undergoing such treatments (Schwaninger et al., 1999).

Homocysteine Metabolism

Studies on homocysteine metabolism have provided insights into how DL-Hcy is processed in the body and its potential associations with diseases, particularly vascular disease (Selhub, 1999).

Mechanism of Action

Target of Action

DL-Homocystine, an oxidized form of homocysteine, primarily targets enzymes involved in the methionine metabolism . These include S-ribosylhomocysteine lyase and 5-methyltetrahydropteroyltriglutamate–homocysteine methyltransferase . These enzymes play crucial roles in the methionine cycle, which is essential for various biological processes such as DNA methylation and protein synthesis .

Mode of Action

This compound interacts with its targets by binding to the active sites of these enzymes, potentially altering their function . This interaction can lead to changes in the methionine cycle, affecting the production of methionine and cysteine, two essential amino acids .

Biochemical Pathways

This compound affects the methionine cycle, a crucial biochemical pathway involved in the synthesis of methionine and cysteine . Methionine is a vital amino acid that contributes to protein synthesis and serves as a methyl donor in various biological reactions. Cysteine, on the other hand, is a sulfur-containing amino acid that plays a significant role in protein structure and function . Disruption of this pathway can lead to various downstream effects, including impaired protein synthesis and altered DNA methylation .

Pharmacokinetics

Like other amino acids, it is likely absorbed in the gut, distributed throughout the body via the bloodstream, metabolized in the liver, and excreted in the urine .

Result of Action

The molecular and cellular effects of this compound’s action are primarily related to its impact on the methionine cycle . By interacting with enzymes in this pathway, this compound can disrupt the synthesis of methionine and cysteine, leading to potential cellular dysfunction . For instance, it has been shown to inhibit the growth of certain plant roots, suggesting a potential toxic effect at high concentrations .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For example, the presence of other sulfur-containing amino acids, such as cysteine, can interfere with this compound’s metabolism and potentially modulate its effects . Additionally, the pH and temperature of the environment can affect the stability and activity of this compound .

Safety and Hazards

When handling DL-Homocystine, it is advised to avoid dust formation and breathing vapors, mist, or gas. It is also recommended to use personal protective equipment and ensure adequate ventilation.

Future Directions

Homocysteine metabolism is crucial for regulating methionine availability, protein homeostasis, and DNA-methylation, presenting key pathways in post-genomic and epigenetic regulation mechanisms. Therefore, it is a potential target for predictive medical approaches, cost-effective preventive measures, and optimized treatments tailored to individualized patient profiles.

Biochemical Analysis

Biochemical Properties

DL-Homocystine plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it shares transporter systems with cysteine and can be inhibited for transport by multiple neutral amino acids in vascular cells .

Cellular Effects

This compound has been found to have effects on various types of cells and cellular processes. For instance, it has been shown to decrease the oxygen consumption rate of rat heart tissue homogenate . This suggests that this compound may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

This compound exerts its effects at the molecular level through various mechanisms. It is involved in the metabolism of homocysteine, a process crucial for regulating methionine availability, protein homeostasis, and DNA methylation . This suggests that this compound may have binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. For instance, it has been shown to cause a decrease in the oxygen consumption rate of rat heart tissue homogenate . This suggests that this compound may have effects on the product’s stability, degradation, and long-term effects on cellular function observed in in vitro or in vivo studies.

Metabolic Pathways

This compound is involved in the metabolism of homocysteine, a process that is crucial for regulating methionine availability, protein homeostasis, and DNA methylation . This suggests that this compound interacts with enzymes or cofactors involved in these metabolic pathways.

Transport and Distribution

This compound is transported and distributed within cells and tissues. It shares transporter systems with cysteine and can be inhibited for transport by multiple neutral amino acids in vascular cells . This suggests that this compound may interact with transporters or binding proteins, and have effects on its localization or accumulation.